ethyl 2-{[oxo(2-phenyl-1H-indol-3-yl)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• Molecular Formula: C26H22N2O4S
• Molecular Weight: 458.5 g/mol
• IUPAC Name: ethyl 2-[[2-oxo-2-(2-phenyl-1H-indol-3-yl)acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C26H22N2O4S/c1-2-32-26(31)21-17-12-8-14-19(17)33-25(21)28-24(30)23(29)20-16-11-6-7-13-18(16)27-22(20)15-9-4-3-5-10-15/h3-7,9-11,13,27H,2,8,12,14H2,1H3,(H,28,30)
• InChI Key: HRLKLNBZXHESBV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)C(=O)C3=C(NC4=CC=CC=C43)C5=CC=CC=C5

Description

ETHYL 2-[2-OXO-2-(2-PHENYL-1H-INDOL-3-YL)ACETAMIDO]-4H,5H,6H-CYCLOPENTA[B]THIOPHENE-3-CARBOXYLATE is a complex organic compound that features an indole moiety, a cyclopentathiophene ring, and an ethyl ester group. This compound is of interest due to its potential biological activities and applications in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ETHYL 2-[2-OXO-2-(2-PHENYL-1H-INDOL-3-YL)ACETAMIDO]-4H,5H,6H-CYCLOPENTA[B]THIOPHENE-3-CARBOXYLATE typically involves multi-step organic reactions. The process begins with the preparation of the indole derivative, followed by the formation of the cyclopentathiophene ring. The final step involves the esterification to introduce the ethyl ester group. Common reagents used in these reactions include sodium nitrite, potassium iodide, and various catalysts to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions to ensure consistent production at a larger scale .

Chemical Reactions Analysis

Types of Reactions

ETHYL 2-[2-OXO-2-(2-PHENYL-1H-INDOL-3-YL)ACETAMIDO]-4H,5H,6H-CYCLOPENTA[B]THIOPHENE-3-CARBOXYLATE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its biological activity.

Substitution: Electrophilic and nucleophilic substitution reactions can be employed to introduce different substituents onto the indole or cyclopentathiophene rings

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, specific solvents, and catalysts to ensure the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce a wide range of functional groups, enhancing the compound’s versatility .

Scientific Research Applications

ETHYL 2-[2-OXO-2-(2-PHENYL-1H-INDOL-3-YL)ACETAMIDO]-4H,5H,6H-CYCLOPENTA[B]THIOPHENE-3-CARBOXYLATE has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, such as antiviral, anti-inflammatory, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development and pharmacological studies.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of ETHYL 2-[2-OXO-2-(2-PHENYL-1H-INDOL-3-YL)ACETAMIDO]-4H,5H,6H-CYCLOPENTA[B]THIOPHENE-3-CARBOXYLATE involves its interaction with specific molecular targets and pathways. The indole moiety is known to bind with high affinity to various receptors, influencing biological processes such as cell signaling and gene expression. The compound’s effects are mediated through its ability to modulate these pathways, leading to its observed biological activities .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other indole derivatives and cyclopentathiophene-based molecules. Examples are:

Indole-3-acetic acid: A plant hormone with similar structural features.

Indole-3-carbinol: Known for its anticancer properties.

Cyclopentathiophene derivatives: Used in organic electronics and materials science

Uniqueness

ETHYL 2-[2-OXO-2-(2-PHENYL-1H-INDOL-3-YL)ACETAMIDO]-4H,5H,6H-CYCLOPENTA[B]THIOPHENE-3-CARBOXYLATE is unique due to its combination of an indole moiety and a cyclopentathiophene ring, which imparts distinct chemical and biological properties. This combination allows for versatile applications and potential therapeutic benefits .